Cas no 393813-65-5 (1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine)
393813-65-5 structure
Product Name:1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine
CAS No:393813-65-5
MF:C8H12ClNS
MW:189.70557975769
CID:2111385
PubChem ID:57470600
Update Time:2023-11-27
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine
- 2-Thiopheneethanamine, 5-chloro-alpha,alpha-dimethyl-
-
- Inchi: 1S/C8H12ClNS/c1-8(2,10)5-6-3-4-7(9)11-6/h3-4H,5,10H2,1-2H3
- InChI Key: SNXCJCOGEGETEJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(CC(C)(C)N)S1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 138
- Topological Polar Surface Area: 54.3
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1247769-1.0g |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1247769-50mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 50mg |
$768.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-100mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 100mg |
$804.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-250mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 250mg |
$840.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-500mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 500mg |
$877.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-1000mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 1000mg |
$914.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-2500mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 2500mg |
$1791.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-5000mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 5000mg |
$2650.0 | 2023-10-02 | ||
| Enamine | EN300-1247769-10000mg |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine |
393813-65-5 | 10000mg |
$3929.0 | 2023-10-02 |
1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
393813-65-5 (1-(5-chlorothiophen-2-yl)-2-methylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent